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Compound of Interest

Compound Name: TG 100572 Hydrochloride

Cat. No.: B1682777

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential procedural information for the safe and compliant disposal of TG
100572 Hydrochloride, a multi-targeted kinase inhibitor. Adherence to these protocols is
critical for ensuring laboratory safety, minimizing environmental impact, and maintaining
regulatory compliance. Given the absence of a specific, publicly available Safety Data Sheet
(SDS) with comprehensive disposal instructions for TG 100572 Hydrochloride, a conservative
approach is mandated. Therefore, this compound and all associated materials must be treated
as hazardous chemical waste.

l. Personal Protective Equipment (PPE) and
Handling

Before initiating any disposal procedures, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This is the first line of defense against
potential exposure and contamination.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification

Tightly fitting safety goggles with side-shields,
Eye Protection conforming to EN 166 (EU) or NIOSH (US)
standards.[1]

Chemical-impermeable gloves (e.g., nitrile

Hand Protection rubber). Gloves must be inspected prior to use.

[1]

A lab coat or impervious clothing should be worn

Body Protection )
to prevent skin contact.[1]

In cases of dust formation or inadequate

Respiratory
ventilation, use a full-face respirator.[1]

Il. Waste Segregation and Collection

Proper segregation of waste streams is fundamental to safe and efficient disposal. At no point
should chemical waste be mixed with regular trash.

A. Solid Waste:

e Unused/Expired Compound: Collect any solid TG 100572 Hydrochloride in a dedicated,

sealed container.

o Contaminated Materials: All disposable items that have come into direct contact with the
compound, such as weigh boats, pipette tips, and contaminated gloves, must be placed in a
designated hazardous waste container.

B. Liquid Waste:

¢ Solutions: Solutions containing TG 100572 Hydrochloride should be collected in a clearly
labeled, leak-proof container designated for hazardous liquid waste.

¢ Solvent Compatibility: The waste container must be compatible with the solvent used to
dissolve the compound. Do not mix incompatible waste streams.

C. Sharps Waste:
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» Any needles or other sharps contaminated with TG 100572 Hydrochloride must be
disposed of in a designated sharps container for hazardous materials.

lll. Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material
and decontaminate the area.

Table 2: Spill Cleanup Procedures

Spill Type Procedure

1. Evacuate and ventilate the immediate area if
necessary. 2. To avoid dust formation, carefully
) ) sweep or gently vacuum the solid material. 3.
Solid Spill o
Place the collected material into a sealed,

labeled container for hazardous waste disposal.

[2]

1. Absorb the spill using an inert, non-
combustible material such as vermiculite, sand,
or diatomite.[2] 2. Collect the absorbed material
Liquid Spill into a suitable container for hazardous waste. 3.
Decontaminate the spill area with a suitable
solvent (e.g., alcohol), and dispose of the

cleaning materials as hazardous waste.[2]

IV. Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of TG 100572
Hydrochloride and associated waste.
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Caption: Disposal workflow for TG 100572 Hydrochloride.
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V. Final Disposal Protocol

o Labeling: All waste containers must be clearly and accurately labeled with the chemical
name ("TG 100572 Hydrochloride"), relevant hazard symbols, and the date of
accumulation.

» Storage: Store sealed waste containers in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and approved waste disposal contractor. Do not attempt to dispose of this
chemical through standard laboratory drains or as regular solid waste. Environmental
release must be avoided.[1]

By adhering to these procedures, you contribute to a safe laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety guidelines and a qualified environmental health and safety (EHS) officer for further
clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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